Cas no 2877671-93-5 (4-(1-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine-4-carbonyl)morpholine)

• Product Name: 4-(1-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine-4-carbonyl)morpholine
• CAS No: 2877671-93-5
• MF: C₁₈H₂₅N₅O₂
• MW: 343.423403501511
• CID: 5309384
• PubChem ID: 165432381
• Update Time: 2025-10-28

4-(1-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine-4-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(1-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine-4-carbonyl)morpholine
• F6806-7171
• 2877671-93-5
• AKOS040881721
• [1-(2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl)-4-piperidinyl]-4-morpholinylmethanone

• Inchi： 1S/C18H25N5O2/c1-13-12-17(23-16(19-13)11-14(2)20-23)21-5-3-15(4-6-21)18(24)22-7-9-25-10-8-22/h11-12,15H,3-10H2,1-2H3
• InChI Key： UFVHITIQXLYBQN-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2N3N=C(C)C=C3N=C(C)C=2)CC1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 343.20082506g/mol
• Monoisotopic Mass: 343.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.93±0.40(Predicted)

Additional information on 4-(1-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine-4-carbonyl)morpholine

4-(1-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine-4-carbonyl)morpholine: A Comprehensive Overview

The compound 4-(1-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine-4-carbonyl)morpholine (CAS No: 2877671-93-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications in drug development.

Chemical Structure and Synthesis

The molecule consists of a morpholine ring fused with a piperidine moiety, which is further substituted with a 2,5-dimethylpyrazolo[1,5-a]pyrimidine group. This combination of structural elements contributes to its distinctive properties. The synthesis of this compound involves a multi-step process that typically includes the preparation of the pyrazolo[1,5-a]pyrimidine core followed by coupling reactions to introduce the morpholine and piperidine substituents. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures with high purity and yield.

Biological Activity and Pharmacology

Research on 4-(1-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine-4-carbonyl)morpholine has revealed its potent biological activity across various pharmacological targets. Studies have demonstrated its ability to modulate key enzymes and receptors involved in disease pathways such as inflammation, cancer, and neurodegenerative disorders. For instance, preclinical data indicate that this compound exhibits significant anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. Additionally, it has shown promise as a potential anticancer agent by targeting specific oncogenic signaling pathways.

Recent studies have also explored its neuroprotective effects in models of Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) disorders. Furthermore, its selectivity for certain targets over others suggests a favorable safety profile with minimal off-target effects.

Therapeutic Applications and Future Directions

The versatility of 4-(1-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine-4-carbonyl)morpholine opens up numerous avenues for therapeutic intervention. Its anti-inflammatory properties make it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease (IBD). In oncology, its role as an inhibitor of key oncogenic pathways could lead to the development of novel cancer therapies with improved efficacy and reduced toxicity.

Moreover, ongoing research is focusing on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce clearance rates. Advanced drug delivery systems are being explored to maximize its therapeutic potential while minimizing adverse effects.

In conclusion, 4-(1-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine-4-carbonyl)morpholine represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in the development of innovative therapeutic agents for various diseases.